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Compound of Interest

Compound Name: 2-Bromo-5-chloronicotinic acid

Cat. No.: B1521822 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Bromo-5-chloronicotinic Acid

For researchers, scientists, and drug development professionals, the incorporation of novel

building blocks is paramount to innovation. 2-Bromo-5-chloronicotinic acid, a halogenated

pyridine derivative, serves as a key intermediate in the synthesis of complex organic

molecules, particularly in the pharmaceutical and agrochemical sectors. Its unique substitution

pattern allows for diverse chemical modifications, making it a valuable reagent in the

development of new bioactive compounds.

However, its utility in synthesis is matched by the importance of understanding its hazard profile

to ensure safe handling in a laboratory setting. This guide provides a comprehensive overview

of the safety data for 2-bromo-5-chloronicotinic acid, moving beyond a simple recitation of

facts to explain the rationale behind safety protocols. By understanding the "why," researchers

can cultivate a more intuitive and robust culture of safety.

Hazard Identification and GHS Classification
2-Bromo-5-chloronicotinic acid is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its oral toxicity and its irritant effects on the skin, eyes, and respiratory

system.

Different suppliers may present slightly varied classifications, but a consensus of available

Safety Data Sheets (SDS) points to the following hazards:
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Hazard Class Category
GHS Hazard Statement (H-
code)

Acute Toxicity, Oral 3 or 4 H301: Toxic if swallowed

H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (STOT-SE)
3

H335: May cause respiratory

irritation

Signal Word: Danger[1] or Warning[2][3]

Hazard Pictograms:

Pictogram Description Associated Hazards

alt text Skull and Crossbones Acute toxicity (fatal or toxic)

alt text Exclamation Mark

Irritant (skin and eye), Skin

sensitizer, Acute toxicity

(harmful), Narcotic effects,

Respiratory tract irritant

The variation in the acute oral toxicity classification (Category 3 "Toxic" vs. Category 4

"Harmful") highlights the importance of consulting the specific SDS provided by the supplier

from whom the chemical was purchased. Regardless, the substance should always be treated

as hazardous if ingested.

Engineering Controls and Personal Protective
Equipment (PPE)
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The primary routes of exposure to 2-bromo-5-chloronicotinic acid in a laboratory setting are

inhalation of the dust, skin contact, and eye contact. Therefore, a multi-layered approach to

protection, starting with engineering controls and supplemented by robust PPE, is essential.

Engineering Controls
Fume Hood: All weighing and handling of solid 2-bromo-5-chloronicotinic acid should be

conducted in a certified chemical fume hood.[2] This is the most critical engineering control

as it minimizes the risk of inhaling the fine powder, which can cause respiratory irritation.[2]

[3]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any dust

or vapors.[2]

Safety Stations: Eyewash stations and safety showers must be readily accessible in the

immediate vicinity of where the chemical is handled.[4]

Personal Protective Equipment (PPE)
The selection of PPE is directly dictated by the hazards identified. The following diagram

illustrates the relationship between the hazard and the required protection:
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Identified Hazards Required Personal Protective Equipment

H335: May cause respiratory irritation
Work in Fume HoodPrevents Inhalation

H315: Causes skin irritation
Chemical-resistant Gloves

(e.g., Nitrile)

Prevents Skin Contact

Lab Coat

H319: Causes serious eye irritation Safety Goggles/Face ShieldPrevents Eye Contact

H301/H302: Toxic/Harmful if swallowed Prevents Contamination

Click to download full resolution via product page

Caption: Relationship between hazards and required PPE.

Detailed PPE Protocol:

Eye and Face Protection: Wear chemical safety goggles that conform to NIOSH (US) or EN

166 (EU) standards.[2] A face shield may be required for operations with a higher risk of

splashing or dust generation.[2]

Hand Protection: Wear chemical-impermeable gloves, such as nitrile gloves.[1][5] Gloves

must be inspected before use and replaced if any signs of degradation are observed. Always

wash hands thoroughly after handling the chemical, even if gloves were worn.[2]

Skin and Body Protection: A standard laboratory coat should be worn and kept buttoned to

protect against skin contact.[5] For larger quantities or in situations with a high risk of dust

generation, additional protective clothing may be necessary.
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Respiratory Protection: If work must be conducted outside of a fume hood (which is strongly

discouraged), a NIOSH-approved respirator with an appropriate particulate filter is

necessary.[6]

Safe Handling, Storage, and Disposal
Prudent Handling Practices
Safe handling is a proactive process designed to minimize exposure.

Avoid Dust Formation: This is a critical precaution.[2] Handle the solid gently. When

transferring, use a spatula and avoid pouring, which can create airborne dust.

Grounding: For larger scale operations, prevent fire caused by electrostatic discharge by

using non-sparking tools and ensuring equipment is properly grounded.[7]

Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands and any exposed skin

thoroughly after handling.[3]

Storage Requirements
Proper storage is essential for maintaining the chemical's integrity and preventing accidental

release.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

Conditions to Avoid: Protect from moisture and direct sunlight.[6]

Incompatible Materials: Store away from strong oxidizing agents.[3][8]

Recommended Temperature: Store at room temperature or under refrigerated conditions (2-

8°C or 4°C) as recommended by the supplier to maintain stability.[9]

Disposal Considerations
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Waste Classification: This material should be treated as hazardous waste.
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Procedure: Dispose of the contents and container to an approved waste disposal plant.[3]

Do not empty into drains.[2]

Emergency Procedures: A Step-by-Step Response
In the event of an accidental exposure or spill, a rapid and informed response is crucial.

First-Aid Measures
The following flowchart outlines the immediate actions to be taken upon exposure.

Type of Exposure

Immediate Action

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Step 1

Take off contaminated clothing.
Wash skin with soap and plenty of water for at least 15 minutes.

Step 1

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Step 1

Rinse mouth with water.
Do NOT induce vomiting.

Step 1

Seek Immediate Medical Attention

Step 2 Step 2 Step 2 Step 2

Click to download full resolution via product page

Caption: First-aid response workflow.

Inhalation: If inhaled, move the person into fresh air.[1][2][3] If breathing is difficult, give

oxygen. If the person is not breathing, give artificial respiration and seek immediate medical

attention.[1]
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Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing all contaminated clothing.[1][3] If skin irritation occurs, get medical advice.[3]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[2][3] Remove contact lenses if present and easy to do.[3] Continue

rinsing and get medical attention.[3]

Ingestion: If swallowed, rinse the mouth with water.[1][2] Never give anything by mouth to an

unconscious person.[1][2] Call a physician or Poison Control Center immediately.[1]

Accidental Release Measures
Evacuate: Evacuate personnel to a safe area and ensure adequate ventilation.[2]

Personal Protection: Wear the appropriate PPE as described in Section 2, including

respiratory protection, gloves, and eye protection.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not let the

product enter drains.[2]

Clean-up: Pick up and arrange disposal without creating dust.[2] Use a scoop or a high-

efficiency vacuum cleaner.[6] Sweep up and shovel the material into a suitable, closed

container for disposal.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[1]

Unsuitable Media: Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards: During a fire, hazardous decomposition products may be formed, including

carbon oxides (CO, CO2), nitrogen oxides (NOx), hydrogen bromide, and hydrogen chloride

gas.[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][2][3]
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Physical, Chemical, and Toxicological Profile
A deeper understanding of the compound's properties provides context for the safety

measures.

Physical and Chemical Properties
Property Value Source

CAS Number 65550-79-0 [1][10]

Molecular Formula C₆H₃BrClNO₂ [2][10][11]

Molecular Weight 236.45 g/mol [2][9][11]

Appearance
Solid, white or off-white

powder
[6][9]

Boiling Point 343.1 ± 42.0 °C at 760 mmHg

Storage Temperature 4°C [11]

Stability and Reactivity
Reactivity: Generally stable under normal conditions.[3][6]

Chemical Stability: Stable under recommended storage conditions.[3][6]

Conditions to Avoid: Moisture, heat, and direct sunlight.[6]

Incompatible Materials: Strong oxidizing agents.[3][8]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon

monoxide, carbon dioxide, nitrogen oxides, hydrogen chloride, and hydrogen bromide.[3]

Toxicological Information
The toxicological properties have not been fully investigated.[3] The available data indicates the

following:

Acute Toxicity: Toxic or harmful if swallowed.[1][2][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.echemi.com/sds/2-bromo-5-chloronicotinic-acid-pd180727128914.html
https://en.huatengsci.com/product/2-Bromo-5-chloronicotinic-acid.html
http://www.angenechemical.com/sds/1060808-92-5.pdf
https://en.huatengsci.com/product/2-Bromo-5-chloronicotinic-acid.html
https://www.chemscene.com/product/65550-79-0.html
http://www.angenechemical.com/sds/1060808-92-5.pdf
https://www.nbinno.com/?news/gp-5-bromo-2-chloronicotinic-acid-properties-applications-and-synthesis
https://www.chemscene.com/product/65550-79-0.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-2chloro5bromo-benzoic-acid-CASNO-21739-92-D0069-EN.aspx
https://www.nbinno.com/?news/gp-5-bromo-2-chloronicotinic-acid-properties-applications-and-synthesis
https://www.chemscene.com/product/65550-79-0.html
https://www.fishersci.com/store/msds?partNumber=AAH6115422&productDescription=5-BRMO-2-CHLRONICOTINIC+A+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2chloro5bromo-benzoic-acid-CASNO-21739-92-D0069-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAH6115422&productDescription=5-BRMO-2-CHLRONICOTINIC+A+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2chloro5bromo-benzoic-acid-CASNO-21739-92-D0069-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2chloro5bromo-benzoic-acid-CASNO-21739-92-D0069-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAH6115422&productDescription=5-BRMO-2-CHLRONICOTINIC+A+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6115422&productDescription=5-BRMO-2-CHLRONICOTINIC+A+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6115422&productDescription=5-BRMO-2-CHLRONICOTINIC+A+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-5-chloronicotinic-acid-pd180727128914.html
http://www.angenechemical.com/sds/1060808-92-5.pdf
https://chemical-label.com/en/ghs/print-clp/65550-79-0/2-bromo-5-chloronicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Corrosion/Irritation: Causes skin irritation.[2][3]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation.[2][3]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH,

or NTP.[2]

Conclusion
2-Bromo-5-chloronicotinic acid is a valuable research chemical whose utility necessitates a

thorough and proactive approach to safety. By understanding the specific hazards it presents—

oral toxicity, irritation to the skin, eyes, and respiratory tract—and the rationale behind the

prescribed safety protocols, researchers can handle this compound with confidence and

minimize risk. Adherence to engineering controls, consistent use of appropriate personal

protective equipment, and a clear understanding of emergency procedures are the

cornerstones of safe laboratory practice when working with this and other hazardous chemical

intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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